Photocatalytic C–N cross-coupling mediated by heterogeneous nickel-coordinated carbon nitride†

Organic & Biomolecular Chemistry Pub Date: 2023-05-03 DOI: 10.1039/D3OB00388D

Abstract

An easy to prepare nickel-coordinated mesoporous graphitic carbon nitride (Ni-mpg-CN) was introduced as a heterogeneous photocatalyst, which efficiently accelerated the photocatalytic C–N cross-coupling of (hetero)aryl bromides and aliphatic amines, delivering the desired monoaminated products in good yields. In addition, the concise synthesis of the pharmaceutical tetracaine was accomplished in the final stage, further highlighting the practical applicability.

Graphical abstract: Photocatalytic C–N cross-coupling mediated by heterogeneous nickel-coordinated carbon nitride
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